Cas no 1805960-52-4 (4-Amino-2-(difluoromethyl)-5-methoxypyridine)

• Product Name: 4-Amino-2-(difluoromethyl)-5-methoxypyridine
• CAS No: 1805960-52-4
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• CID: 4844997
• Update Time: 2025-05-21

4-Amino-2-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C7H8F2N2O/c1-12-6-3-11-5(7(8)9)2-4(6)10/h2-3,7H,1H3,(H2,10,11)
• InChI Key： GSPSRCMDRHCHOG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CN=1)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 0.8
• Topological Polar Surface Area: 48.1

Additional information on 4-Amino-2-(difluoromethyl)-5-methoxypyridine

4-Amino-2-(difluoromethyl)-5-methoxypyridine: A Comprehensive Overview

4-Amino-2-(difluoromethyl)-5-methoxypyridine (CAS No. 1805960-52-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique pyridine ring structure, has garnered attention due to its potential in drug development, agrochemicals, and advanced materials. The molecule's structure, which includes an amino group at position 4, a difluoromethyl group at position 2, and a methoxy group at position 5, contributes to its versatile reactivity and functional properties.

The synthesis of 4-Amino-2-(difluoromethyl)-5-methoxypyridine involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as nucleophilic aromatic substitution and cross-coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-end applications.

One of the most promising areas of research involving 4-Amino-2-(difluoromethyl)-5-methoxypyridine is its application in medicinal chemistry. Studies have shown that this compound exhibits potential as a lead molecule in the development of novel therapeutic agents. Its ability to interact with specific biological targets makes it a valuable candidate for drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

In the field of agrochemistry, 4-Amino-2-(difluoromethyl)-5-methoxypyridine has demonstrated efficacy as a component in herbicides and pesticides. Its unique chemical properties allow it to selectively target harmful organisms while minimizing adverse effects on beneficial species. Recent research has focused on optimizing its stability and bioavailability to enhance its agricultural applications.

Another area where 4-Amino-2-(difluoromethyl)-5-methoxypyridine has shown potential is in materials science. The compound's electronic properties make it a candidate for use in advanced materials such as conductive polymers and organic semiconductors. Researchers are exploring its ability to improve the performance of electronic devices by enhancing charge transport properties.

The environmental impact of 4-Amino-2-(difluoromethyl)-5-methoxypyridine is another critical area of study. Scientists are investigating its biodegradability and toxicity to ensure that its use does not pose risks to ecosystems. Preliminary findings suggest that the compound can be metabolized by microorganisms under certain conditions, reducing its persistence in the environment.

In conclusion, 4-Amino-2-(difluoromethyl)-5-methoxypyridine (CAS No. 1805960-52-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in modern chemistry and materials science.